![molecular formula C9H8ClN3O B1271684 3-amino-7-chloro-2-methylquinazolin-4(3H)-one CAS No. 90537-62-5](/img/structure/B1271684.png)
3-amino-7-chloro-2-methylquinazolin-4(3H)-one
Overview
Description
3-amino-7-chloro-2-methylquinazolin-4(3H)-one (ACM) is a synthetic organic compound that has been used extensively in scientific research applications. It is a quinazolinone derivative, which is a heterocyclic aromatic compound containing both nitrogen and oxygen atoms. ACM is a relatively stable compound, with a boiling point of 227°C and a melting point of 155°C. It is soluble in water and alcohol, and is available commercially in powder form.
Scientific Research Applications
Antimicrobial and Antitubercular Activity
A study by Panneerselvam et al. (2016) synthesized novel 3-(((substituted phenyl)amino)methyl)-2-methylquinazolin-4(3H)-one compounds, demonstrating potent anti-tuberculosis activity. This highlighted its potential in developing new anti-tuberculosis agents (Panneerselvam, Sivakumar, Arumugam, & Joshi, 2016).
Biological Activities
Sahu et al. (2008) explored the synthesis of 2-methyl-3-aminoquinazolin-4(3H)-ones Schiff bases, revealing their antimicrobial, analgesic, anti-inflammatory, and antihelmintic activities. This study indicates the broad spectrum of biological activities associated with these compounds (Sahu, Azam, Banerjee, Acharrya, Behera, & Si, 2008).
Corrosion Inhibition
Jamil et al. (2018) and Kadhim et al. (2017) investigated Schiff bases derived from 3-amino-2-methylquinazolin-4(3H)-one for their efficiency as corrosion inhibitors. The studies revealed significant inhibition efficiencies, demonstrating their potential in industrial applications to protect metals from corrosion (Jamil, Al-Okbi, Al-Baghdadi, Al-amiery, Kadhim, Gaaz, Kadhum, & Mohamad, 2018); (Kadhim, Al-Okbi, Jamil, Qussay, Al-amiery, Gaaz, Kadhum, Mohamad, & Nassir, 2017).
Synthesis of Schiff Base Derivatives
Sayyed, Mokle, & Vibhute (2006) detailed a protocol for synthesizing Schiff bases from 3-amino-2-methylquinazolin-4(3H)-one, which exhibited potential biological activity. Their method offered advantages such as no need for catalysts and high yields under mild conditions (Sayyed, Mokle, & Vibhute, 2006).
properties
IUPAC Name |
3-amino-7-chloro-2-methylquinazolin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8ClN3O/c1-5-12-8-4-6(10)2-3-7(8)9(14)13(5)11/h2-4H,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GINCQOASZXXVEB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C=CC(=C2)Cl)C(=O)N1N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8ClN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80366611 | |
Record name | 3-amino-7-chloro-2-methylquinazolin-4(3H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80366611 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
90537-62-5 | |
Record name | 3-amino-7-chloro-2-methylquinazolin-4(3H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80366611 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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